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Compound of Interest

Compound Name: Butyl cyclohexanecarboxylate

Cat. No.: B3192806

An In-Depth Guide to the Application of Butyl Cyclohexanecarboxylate as a Fragrance
Intermediate

For professionals in research, chemical synthesis, and fragrance development, Butyl
Cyclohexanecarboxylate (BCHC) serves as a valuable ester with a distinct and versatile
olfactory profile. This document provides a comprehensive overview of its synthesis,
characterization, and application, grounded in established chemical principles and industry
practices. It is designed to function as a detailed application note, offering both theoretical
understanding and practical protocols for scientists and developers.

Introduction to Butyl Cyclohexanecarboxylate

Butyl cyclohexanecarboxylate (CAS No. 6553-81-7) is an ester recognized for its complex
and pleasant aroma.[1][2][3] Its scent is predominantly characterized by fruity notes, often
described as apple-like, complemented by significant green, floral, and sweet undertones.[1]
These qualities make it a useful modifier in a wide range of fragrance compositions, capable of
imparting freshness and lift.[4][5][6] As an intermediate, it acts as a building block that

perfumers blend with other natural and synthetic ingredients to achieve a desired final scent
profile.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of BCHC is essential for its
synthesis, purification, and application. These properties dictate its behavior in solution, its
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volatility, and its stability in formulations.

Property Value Source
Molecular Formula C11H2002 [1112][3]
Molecular Weight 184.28 g/mol [2][3]
CAS Number 6553-81-7 [1112][3]
Boiling Point ~220.6 °C @ 760 mmHg (est.) [7]
Flash Point ~87.2 °C (189 °F) (est.) [7]
Vapor Pressure ~0.0879 hPa @ 25 °C (est.) [1]

logP (o/w) 3.4 - 3.65 (est.) [11[7]

- Soluble in ethanol; sparingly
Solubility _ [1][7]
soluble in water.

Appearance Colorless liquid (est.) [8]

Synthesis Protocol: Fischer-Speier Esterification

The most common and industrially scalable method for producing Butyl
Cyclohexanecarboxylate is the Fischer-Speier esterification. This acid-catalyzed reaction
involves the condensation of a carboxylic acid with an alcohol.[9][10][11]

Principle of the Reaction

Fischer esterification is an equilibrium reaction.[11] In this specific synthesis,
cyclohexanecarboxylic acid reacts with n-butanol in the presence of a strong acid catalyst,
typically sulfuric acid (H2SOa4) or p-toluenesulfonic acid (p-TsOH). The reaction produces Butyl
Cyclohexanecarboxylate and water.[9]

Reaction: Cyclohexanecarboxylic Acid + n-Butanol = Butyl Cyclohexanecarboxylate + Water

To maximize the yield of the ester, the equilibrium must be shifted to the right, in accordance
with Le Chatelier's principle. This is practically achieved by either using an excess of one
reactant (typically the less expensive alcohol) or by removing water as it is formed.[9][11] The
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use of a Dean-Stark apparatus is the standard method for continuous water removal via
azeotropic distillation with a solvent like toluene.[9]

Experimental Workflow Diagram
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Caption: Workflow for the synthesis and purification of Butyl Cyclohexanecarboxylate.
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Detailed Step-by-Step Protocol

Materials and Reagents:

e Cyclohexanecarboxylic acid (CAS 98-89-5)[12]

e n-Butanol

o Concentrated Sulfuric Acid (H2S0a4) or p-Toluenesulfonic acid (p-TsOH)
e Toluene

e Saturated Sodium Bicarbonate (NaHCOs3) solution

o Saturated Sodium Chloride (Brine) solution

e Anhydrous Sodium Sulfate (Naz2S0a)

» Round-bottom flask, Dean-Stark trap, reflux condenser, heating mantle, separatory funnel,
distillation apparatus

Procedure:

e Apparatus Setup: Assemble a round-bottom flask with a Dean-Stark trap and a reflux
condenser. Ensure all glassware is dry.

o Charging the Reactor: To the flask, add cyclohexanecarboxylic acid (1.0 eq), n-butanol (1.5
eq), and toluene (approx. 2 mL per gram of carboxylic acid). The excess n-butanol helps
drive the equilibrium towards the product. Toluene serves as the azeotropic solvent to
facilitate water removal.

o Catalyst Addition: Carefully add the acid catalyst. For sulfuric acid, use a catalytic amount
(e.g., 1-2% of the carboxylic acid weight).

o Reflux and Water Removal: Heat the mixture to reflux using a heating mantle. The toluene-
water azeotrope will distill and collect in the Dean-Stark trap. As the azeotrope condenses,
the water, being denser, will separate to the bottom of the trap while the toluene overflows
back into the reaction flask.
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Reaction Monitoring: The reaction is complete when water ceases to collect in the trap. This
typically takes several hours.

Workup - Neutralization: Allow the reaction mixture to cool to room temperature. Transfer the
mixture to a separatory funnel and carefully wash with a saturated solution of sodium
bicarbonate. This step is crucial to neutralize the strong acid catalyst and any unreacted
cyclohexanecarboxylic acid. Vent the funnel frequently to release CO:2 gas produced during
neutralization.

Workup - Washing: Wash the organic layer with brine. This helps to remove residual water
and water-soluble impurities.

Drying: Drain the organic layer into a flask and dry it over anhydrous sodium sulfate. The
drying agent removes trace amounts of water.

Purification: Filter off the drying agent and concentrate the solution using a rotary evaporator
to remove the toluene. The resulting crude ester is then purified by vacuum distillation to
yield the final high-purity product. Distillation under reduced pressure is necessary to prevent
decomposition at the high temperatures required for boiling at atmospheric pressure.

Analytical Characterization and Quality Control

Post-synthesis, it is imperative to verify the identity and purity of the Butyl

Cyclohexanecarboxylate. A combination of chromatographic and spectroscopic techniques is

typically employed.

Analytical Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS): This is the premier technique for
analyzing volatile compounds like esters.[13] GC separates the components of the sample,
and the MS provides a mass spectrum that serves as a molecular fingerprint, confirming the
identity. The peak area in the chromatogram is proportional to the concentration, allowing for
accurate purity assessment.[13]

Infrared (IR) Spectroscopy: IR spectroscopy is used to confirm the functional groups present.
A successful esterification is confirmed by the appearance of a strong, sharp absorption
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band characteristic of an ester carbonyl (C=0) group, typically around 1735 cm~1, and the
disappearance of the broad O-H stretch from the carboxylic acid starting material.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR provide unambiguous
structural confirmation of the final product by showing the specific chemical environment of
each proton and carbon atom.

Expected Analytical Data

Analysis Type Expected Result

GC Retention Index Kovats (non-polar): ~1305 - 1309
IR Spectroscopy Strong C=0 stretch ~1735 cm™1
Mass Spectrometry Molecular lon (M+) at m/z = 184

Application in Fragrance Formulations

The true utility of Butyl Cyclohexanecarboxylate is realized in its application within complex
fragrance compositions.

Olfactory Role and Blending

As a fragrance intermediate, BCHC is rarely used in isolation. Its primary role is to act as a
modifier, adding a specific character to a fragrance blend.

o Top and Middle Notes: Due to its moderate volatility, it influences the top and middle notes of
a perfume, providing a fresh, fruity, and slightly green lift.

o Blending Synergies: It blends exceptionally well with other fruity esters, floral components
(like jasmine and rose notes), and green notes. For example, it can enhance the natural
crispness of an apple accord or add a juicy nuance to a berry-themed fragrance.

o Versatility: Its profile is suitable for a wide array of products, from fine fragrances and
colognes to personal care items like soaps and lotions, as well as air care products.[4]

Logical Relationships in Perfumery
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Caption: Olfactory contributions and applications of Butyl Cyclohexanecarboxylate.

Safety and Handling

While Butyl Cyclohexanecarboxylate is used in consumer products, proper industrial hygiene
and safety practices must be followed during its synthesis and handling in concentrated form.

* Hazards: May cause skin and serious eye irritation.[14][15]
o Precautionary Measures:

o Wear appropriate personal protective equipment (PPE), including safety goggles and
chemical-resistant gloves.[14][15]

o Work in a well-ventilated area or under a chemical fume hood to avoid inhalation of
vapors.[14]

o Wash hands thoroughly after handling.[14]

» Storage: Store in a cool, well-ventilated place in a tightly closed container.[14]
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» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[14]

This document is intended for research and development professionals. All procedures should
be carried out by trained personnel in a suitably equipped laboratory, adhering to all relevant
safety guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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